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Introduction

PFI-6N is the recommended negative control for PFI-6, a potent and selective chemical probe
for the YEATS domain of MLLT1 (ENL) and MLLT3 (AF9). MLLT1 and MLLT3 are epigenetic
reader proteins that recognize acetylated and crotonylated lysine residues on histones, playing
a crucial role in transcriptional regulation.[1][2] Dysregulation of these proteins is implicated in
various diseases, including acute myeloid leukemia (AML).[3][4] PFI-6 competitively binds to
the YEATS domain of MLLT1/3, thereby displacing them from chromatin and modulating gene
expression. PFI-6N is a structurally similar analog of PFI-6 that is inactive against MLLT1/3,
making it an ideal tool to differentiate on-target effects from off-target or compound scaffold-
related effects in cell-based assays.

This document provides detailed protocols for utilizing PFI-6 and its negative control, PFI-6N, in
key cell-based assays to investigate the biological functions of MLLT1/3 and to assess the
cellular activity of PFI-6.

Mechanism of Action

MLLT1 and MLLT3 are components of various transcriptional complexes, including the Super
Elongation Complex (SEC).[1] Through their YEATS domain, they bind to acetylated lysine
residues on histone tails, which is a critical step for the recruitment of the transcriptional
machinery to specific gene loci, leading to gene activation. PFI-6 acts as a competitive inhibitor
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of the YEATS domain, preventing the recognition of acetylated histones by MLLT1/3. This leads
to the displacement of MLLT1/3 from chromatin, thereby inhibiting the transcription of target
genes.

Data Presentation

Compound Target Assay Type IC50 (nM)
PFI-6 MLLT1 Biochemical Assay 140[5][6]
MLLT3 Biochemical Assay 160[5][6]

PFI-6N MLLT1/3 Biochemical Assay >30,000[7]

Table 2: Recommended Concentration Ranges for Cell-

Based Assays

PFI-6 PFI-6N Recommended Cell
Assay Type ] . .
Concentration Concentration Lines
Cell Viability (e.g., MV4-11 (AML),
0.1-20puM 0.1-20puM
MTS) MOLM-13 (AML)
Target Engagement
0.01-10 um 0.01-10 uMm HEK293T
(NanoBRET™)
Colony Formation MV4-11 (AML),
0.1-5uM 0.1-5uM
Assay MOLM-13 (AML)

Mandatory Visualization

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b15558818?utm_src=pdf-body
https://www.selleckchem.com/products/pfi-6.html
https://www.medchemexpress.com/pfi-6.html
https://www.selleckchem.com/products/pfi-6.html
https://www.medchemexpress.com/pfi-6.html
https://www.eubopen.org/sites/www.eubopen.org/files/chemical-probes/EUbOPEN_ProbeSheet_PFI6_v1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558818?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Inhibition by PFI-6

Click to download full resolution via product page

Caption: MLLT1/3 signaling pathway and inhibition by PFI-6.

Experimental Protocols
Cell Viability Assay (MTS Assay)

This assay determines the effect of PFI-6 on cell proliferation and viability.
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Seed cells in a 96-well plate

'

Encubate for 24 hours

Treat with serial dilutions of
PFI-6, PFI-6N, or vehicle (DMSO)
Encubate for 72 hours)
[Add MTS reagent to each welD

Encubate for 2 hours

'

[Measure absorbance at 490 nm

'

[Analyze data and calculate GI50 values)

Seed HEK293T cells in a 96-well white plate

,

Co-transfect with NanoLuc®-MLLT3]

and HaloTag®-Histone H3.3 plasmids

Encubate for 24 hours)

[’-\dd HaloTag® NanoBRET™ 618 Ligand ancD

serial dilutions of PFI-6 or PFI-6N

Encubate for 2 hours]

Add Nano-Glo® Live Cell Substrate]

'

Measure donor (460 nm) an(g

acceptor (618 nm) emissions

,

[Calculate NanoBRET™ ratio and IC50 values]

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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